Cas no 111054-15-0 (8-methyl-4(1H)-Cinnolinone)

8-methyl-4(1H)-Cinnolinone structure
8-methyl-4(1H)-Cinnolinone structure
Product Name:8-methyl-4(1H)-Cinnolinone
CAS No:111054-15-0
MF:C9H8N2O
MW:160.17262172699
CID:1098945
PubChem ID:13740561
Update Time:2025-04-20

8-methyl-4(1H)-Cinnolinone Chemical and Physical Properties

Names and Identifiers

    • 8-methyl-4(1H)-Cinnolinone
    • 8-methyl-1H-cinnolin-4-one
    • SCHEMBL24507572
    • SCHEMBL22557543
    • 111054-15-0
    • Inchi: 1S/C9H8N2O/c1-6-3-2-4-7-8(12)5-10-11-9(6)7/h2-5H,1H3,(H,11,12)
    • InChI Key: HPVCIMPQPYHDPM-UHFFFAOYSA-N
    • SMILES: O=C1C=NNC2C(C)=CC=CC=21

Computed Properties

  • Exact Mass: 160.063662883g/mol
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 41.5Ų
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